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Compound of Interest

Compound Name: ZINC09875266

Cat. No.: B15579354 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling and disposal of chemical waste are critical for maintaining a

secure work environment and ensuring environmental protection. ZINC09875266, identified as

the metal zinc (CAS No. 7440-66-6), necessitates specific disposal protocols due to its

reactivity and environmental toxicity.[1] This document provides detailed, step-by-step guidance

for the proper disposal of zinc waste in both solid and aqueous forms within a laboratory

setting.

Key Data Summary
The physical and chemical properties of zinc inform its correct handling and disposal

procedures. A summary of this data is presented below.
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Property Value

Molecular Formula Zn

Molecular Weight 65.38 g/mol

Appearance Bluish-white, lustrous metal (solid)

Melting Point 419.53 °C

Boiling Point 907 °C

Density 7.133 g/cm³ (at 25 °C)

Solubility in Water Insoluble[1]

Reactivity
Reacts with acids and strong bases to produce

flammable hydrogen gas.[1]

Primary Hazards
Flammable as a powder/dust; very toxic to

aquatic life with long-lasting effects.[1]

Experimental Protocols for Disposal
The correct disposal method for zinc waste is contingent on its physical state (solid or aqueous

solution) and volume. Under no circumstances should zinc waste be poured down the drain

without proper treatment and confirmation of compliance with local regulations.[1]

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste containing zinc. This includes:

Unused or surplus zinc metal (powder, granules, foil, etc.).[1]

Contaminated personal protective equipment (PPE) such as gloves and weighing papers.[1]

Solutions containing dissolved zinc salts.[1]

Byproducts from chemical reactions involving zinc.[1]

Step 2: Solid Zinc Waste Disposal
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For solid forms of zinc, such as powder, granules, or metal turnings:

Containerization: Collect all solid zinc waste in a designated, sealed, and compatible

container. This container should be clearly labeled "Hazardous Waste: Solid Zinc" and stored

away from incompatible materials like strong oxidizing agents, acids, and bases.[1]

Spill Cleanup: In the event of a small spill, wear appropriate PPE and sweep or shovel the

material into a designated waste container, taking care to avoid dust formation.[2] For larger

spills, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) office.[2]

Professional Disposal: Arrange for the collection of the solid zinc waste by a licensed

hazardous waste disposal service.[2] Do not dispose of solid zinc in regular trash.[3]

Step 3: Aqueous Zinc Waste Disposal

For aqueous solutions containing zinc:

Containerization: Collect all aqueous zinc waste in a designated, leak-proof, and chemically

resistant container. The container must be clearly labeled "Hazardous Waste: Aqueous Zinc

Solution".[1]

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Treatment (Precipitation):

Under a fume hood and wearing appropriate PPE, adjust the pH of the aqueous zinc

solution to a neutral or slightly basic range (pH 7-9) using a suitable base like sodium

carbonate or sodium hydroxide.

The addition of the base will cause the zinc to precipitate out of the solution as insoluble

zinc carbonate or zinc hydroxide.[1]

Separation and Verification:

Allow the precipitate to settle.
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Carefully decant the supernatant liquid.

Test the liquid to ensure the zinc concentration is below the locally permissible limit for

drain disposal.[1]

Disposal:

If the supernatant is compliant with local regulations, it may be flushed down the drain with

a large volume of water.[1]

Collect the remaining zinc precipitate (sludge) in a designated solid hazardous waste

container, label it appropriately, and arrange for professional disposal.[1]

Disposal Workflow
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ZINC09875266 Disposal Workflow
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Caption: Decision workflow for the proper disposal of solid and aqueous ZINC09875266 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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